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Compound of Interest

Compound Name: Nitrosulfonazo III

Cat. No.: B1148275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Nitrosulfonazo III, a complex organic dye

widely utilized as a chromogenic agent in analytical chemistry. Its primary application lies in the

spectrophotometric determination of various metal ions, owing to its ability to form distinctly

colored complexes. This document outlines its core chemical identifiers, physicochemical

properties, a detailed experimental protocol for its use, and visual diagrams illustrating its

mechanism of action and analytical workflow.

Core Compound Identification
Nitrosulfonazo III is chemically identified as 2,7-Bis(4-nitro-2-sulfophenylazo)chromotropic

acid, often supplied as its tetrasodium salt.

Identifier Value Citation

CAS Number 1964-89-2 [1][2]

Molecular Formula C₂₂H₁₄N₆O₁₈S₄ [1][3]

Synonyms

2,7-Bis(4-nitro-2-

sulfophenylazo)chromotropic

acid tetrasodium salt

[4]
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Physicochemical and Spectroscopic Properties
The utility of Nitrosulfonazo III as an analytical reagent is defined by its physical and spectral

characteristics. The presence of multiple sulfonate and nitro groups confers water solubility and

influences its electronic transitions, which are fundamental to its function as a colorimetric

indicator.[3]

Property Value Citation

Molecular Weight 824.6155 g/mol [1]

Appearance Dark-green to black powder [5]

Melting Point 222 °C (literature) [1][2]

Solubility Partly soluble in water [1][5]

Maximal Absorbance (λmax)
Approximately 570 nm in acidic

media
[3]

The molecule's extended conjugation system is responsible for its strong absorption in the

visible region, a characteristic trait of azo dyes.[3] It exhibits complex tautomeric behavior,

primarily an azo-hydrazone equilibrium, which can be influenced by solvent and pH, affecting

its spectroscopic properties.[3]

Principle of Application: Metal Ion Chelation
Nitrosulfonazo III functions as a chelating agent. In solution, it complexes with specific metal

ions. This binding event induces a significant shift in the molecule's electron distribution,

resulting in the formation of a new chemical species with a different color and, consequently, a

different absorption spectrum. The intensity of the color of the resulting complex is directly

proportional to the concentration of the metal ion, a relationship governed by the Beer-Lambert

Law. This principle allows for the quantitative determination of the analyte via UV-Vis

spectrophotometry.
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Caption: Logical diagram of the complexation reaction for quantitative analysis.

General Experimental Protocol: Spectrophotometric
Determination of a Metal Ion
The following is a representative methodology for the determination of a target metal ion in an

aqueous sample using Nitrosulfonazo III. This protocol may require optimization based on the

specific analyte and sample matrix.

1. Reagent Preparation:

Stock Solution of Nitrosulfonazo III: Prepare a stock solution (e.g., 0.1% w/v) by dissolving

a precisely weighed amount of Nitrosulfonazo III powder in deionized water. Store in a dark

bottle to prevent photodegradation.

Buffer Solution: Prepare a buffer solution appropriate for the optimal pH required for the

complex formation with the target metal ion. The optimal pH for complexation can vary but is

often in the acidic range.[6]

Standard Solutions: Prepare a series of standard solutions of the target metal ion with known

concentrations by diluting a certified stock solution.

2. Sample Preparation:

If the sample contains solid particulates, filter it using appropriate filter paper (e.g., Whatman

No. 1).[7]
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If the sample matrix is complex (e.g., biological fluids, digested food), an acid digestion step

may be necessary to destroy organic compounds and release the metal ions.[7]

Transfer a precise aliquot of the prepared sample into a volumetric flask.

3. Complex Formation:

To the volumetric flasks containing the sample and each of the standard solutions, add the

required volume of buffer solution to adjust the pH.

Add a specific volume of the Nitrosulfonazo III stock solution.

Dilute to the final volume with deionized water and mix thoroughly.

Allow the solution to stand for a specified time (e.g., 10-15 minutes) to ensure complete

complex formation.[7]

4. Spectrophotometric Measurement:

Set the spectrophotometer to the predetermined maximal absorbance wavelength (λmax) of

the metal-Nitrosulfonazo III complex.

Prepare a "blank" solution containing all reagents except for the analyte (the metal ion).[7]

Use this blank to zero the spectrophotometer.

Measure the absorbance of each standard solution and the sample solution.

5. Data Analysis:

Construct a calibration curve by plotting the absorbance of the standard solutions against

their corresponding concentrations.

Determine the concentration of the metal ion in the sample by interpolating its absorbance

value on the calibration curve. The linearity of this curve should be validated within the

working concentration range.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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